Cas no 1805520-17-5 (2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline
• CAS No: 1805520-17-5
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4976959
• Update Time: 2025-10-31

2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline
• 2-Bromo-4-(difluoromethoxy)-3-(trifluoromethyl)aniline

• Inchi： 1S/C8H5BrF5NO/c9-6-3(15)1-2-4(16-7(10)11)5(6)8(12,13)14/h1-2,7H,15H2
• InChI Key： RVEIPCZRTCSYAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(F)(F)F)OC(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline

Introduction to 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline (CAS No. 1805520-17-5)

2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline (CAS No. 1805520-17-5) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, difluoromethoxy, and trifluoromethyl substituents, which confer it with a range of desirable properties, including enhanced solubility, stability, and reactivity. These attributes make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline is depicted by a benzene ring substituted with a bromine atom at the 2-position, a difluoromethoxy group at the 4-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts distinct electronic and steric effects that influence the compound's reactivity and biological activity. For instance, the bromine atom can serve as a leaving group in substitution reactions, while the difluoromethoxy and trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability.

In recent years, 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. Studies have shown that compounds derived from this aniline derivative exhibit potent antiviral activity against a variety of viral pathogens, including influenza and hepatitis C viruses. The enhanced lipophilicity conferred by the difluoromethoxy and trifluoromethyl groups facilitates cellular uptake and improves the pharmacokinetic profile of these compounds.

Beyond its role in antiviral drug development, 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline has also been explored for its potential as a building block in the synthesis of advanced materials. The unique combination of functional groups in this compound makes it suitable for use in polymer chemistry, where it can be incorporated into polymer chains to impart specific properties such as thermal stability, mechanical strength, and chemical resistance. For example, recent research has demonstrated that polymers containing this aniline derivative exhibit excellent thermal stability up to 300°C and show promise for use in high-performance applications such as aerospace and electronics.

The synthesis of 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline typically involves a multi-step process that begins with the bromination of an appropriate starting material followed by the introduction of the difluoromethoxy and trifluoromethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the desired functional groups onto the aromatic ring. These reactions are highly efficient and can be carried out under mild conditions, making them suitable for large-scale production.

The physical properties of 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of the compound. For instance, NMR spectroscopy has revealed that the difluoromethoxy group adopts a syn conformation relative to the benzene ring, which influences its reactivity in subsequent synthetic transformations.

In terms of safety and handling, it is important to note that while 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline is not classified as a hazardous substance under current regulations, it should still be handled with care due to its potential reactivity with certain chemicals. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to minimize exposure risks.

The future prospects for 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring new applications in areas such as catalysis and materials science. Additionally, there is growing interest in using this compound as a platform for developing multifunctional materials that combine multiple desirable properties such as conductivity, flexibility, and biocompatibility.

In conclusion, 2-Bromo-4-difluoromethoxy-3-(trifluoromethyl)aniline (CAS No. 1805520-17-5) is a highly functionalized aromatic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique combination of bromine, difluoromethoxy, and trifluoromethyl substituents endows it with valuable properties that make it an attractive candidate for various research and industrial purposes. As research in this area continues to advance, it is likely that new applications for this versatile compound will be discovered.